Cas no 954614-78-9 (4-(morpholine-4-sulfonyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide
• CAS No: 954614-78-9
• MF: C₂₁H₂₃N₃O₆S
• MW: 445.488824129105
• CID: 6026196
• PubChem ID: 16920510
• Update Time: 2025-06-08

4-(morpholine-4-sulfonyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(morpholine-4-sulfonyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide
• Benzamide, 4-(4-morpholinylsulfonyl)-N-[(2-oxo-3-phenyl-5-oxazolidinyl)methyl]-
• 4-(morpholine-4-sulfonyl)-N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]benzamide
• F2373-0120
• 4-(morpholinosulfonyl)-N-((2-oxo-3-phenyloxazolidin-5-yl)methyl)benzamide
• 954614-78-9
• 4-morpholin-4-ylsulfonyl-N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]benzamide
• AKOS024644201

• Inchi： 1S/C21H23N3O6S/c25-20(22-14-18-15-24(21(26)30-18)17-4-2-1-3-5-17)16-6-8-19(9-7-16)31(27,28)23-10-12-29-13-11-23/h1-9,18H,10-15H2,(H,22,25)
• InChI Key： GSHWHNWUWASULX-UHFFFAOYSA-N
• SMILES： C(NCC1OC(=O)N(C2=CC=CC=C2)C1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 445.13075664g/mol
• Monoisotopic Mass: 445.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• pka: 13.13±0.46(Predicted)

Additional information on 4-(morpholine-4-sulfonyl)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylbenzamide

Introduction to Compound CAS No 954614-78-9: 4-(Morpholine-4-Sulfonyl)-N-(2-Oxo-3-Phenyl-1,3-Oxazolidin-5-Yl)Methylbenzamide

The compound with CAS No 954614-78-9, known as 4-(Morpholine-4-Sulfonyl)-N-(2-Oxo-3-Phenyl-1,3-Oxazolidin-5-Yl)Methylbenzamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising biological activities, particularly in the context of enzyme inhibition and therapeutic applications.

Morpholine sulfonyl groups are well-documented for their ability to enhance the pharmacokinetic properties of molecules, including improved solubility and bioavailability. In this compound, the morpholine sulfonyl group is strategically positioned at the para position of the benzamide ring, which likely contributes to its enhanced stability and interaction with biological targets. The oxazolidinone ring, another key structural component, is a five-membered heterocycle that is often associated with antibiotic activity, particularly in the case of oxazolidinone-based drugs like linezolid.

Recent studies have highlighted the potential of this compound as a beta-lactamase inhibitor, which is critical in combating antibiotic resistance. Beta-lactamase enzymes are responsible for breaking down beta-lactam antibiotics, rendering them ineffective. By inhibiting these enzymes, compounds like 4-(Morpholine-4-Sulfonyl)-N-(2-Oxo-3-Phenyl-1,3-Oxazolidin-5-Yl)Methylbenzamide could significantly enhance the efficacy of existing antibiotics and extend their clinical utility.

The synthesis of this compound involves a multi-step process that includes the formation of the oxazolidinone ring and subsequent coupling reactions to introduce the morpholine sulfonyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

In terms of biological evaluation, this compound has demonstrated potent inhibitory activity against various bacterial strains, particularly those resistant to conventional antibiotics. Its ability to inhibit both serine beta-lactamases and metallo-beta-lactamases makes it a versatile candidate for combating a wide range of antibiotic-resistant infections.

Moreover, computational studies using molecular docking have revealed that 4-(Morpholine-4-Sulfonyl)-N-(2-Oxo-3-Phenyl-1,3-Oxazolidin-5-Yl)Methylbenzamide interacts favorably with the active sites of beta-lactamase enzymes. These interactions are mediated by hydrogen bonding and hydrophobic interactions, which contribute to its high binding affinity and enzymatic inhibition.

The development of such compounds represents a significant advancement in the fight against antibiotic resistance, a global health challenge that threatens millions of lives annually. By leveraging cutting-edge synthetic chemistry and computational modeling techniques, researchers are paving the way for novel therapeutic strategies that could redefine modern medicine.

In conclusion, CAS No 954614-78-9 stands as a testament to the power of interdisciplinary research in addressing complex biological challenges. Its unique chemical structure, combined with its potent biological activity, positions it as a promising candidate for future drug development efforts.